8-Bromo-1,2,3,4-tetrahydroisoquinoline
Overview
Description
8-Bromo-1,2,3,4-tetrahydroisoquinoline (8-BTHIQ) is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of the isoquinoline group of compounds, which are known for their biological activities. 8-BTHIQ has been studied for its potential for use as a therapeutic agent, as a tool for studying biological processes, and as an organic synthesis reagent.
Scientific Research Applications
Antibacterial Agents
8-Bromo-1,2,3,4-tetrahydroisoquinoline derivatives have been synthesized and evaluated for their antibacterial properties. For instance, a novel compound was tested against eight pathogenic bacterial strains, showing significant susceptibility at certain concentrations . This suggests potential for developing new antibacterial drugs.
Neurodegenerative Disease Research
The tetrahydroisoquinoline scaffold is a key feature in compounds that exhibit biological activities against neurodegenerative disorders . Research in this area could lead to the development of therapeutic agents for diseases like Alzheimer’s and Parkinson’s.
Cancer Research
Isoquinoline derivatives, including those with the 8-bromo-1,2,3,4-tetrahydroisoquinoline structure, are being explored for their anti-cancer properties. They are involved in studies to understand their mechanism of action and potential as chemotherapeutic agents .
Cardiovascular Disease Studies
The oxidative stress caused by certain compounds can lead to cardiovascular diseases. Research involving 8-bromo-1,2,3,4-tetrahydroisoquinoline may contribute to understanding the development of these diseases and the synthesis of compounds to mitigate such risks .
Synthetic Medicinal Chemistry
The tetrahydroisoquinoline core is a focus in synthetic medicinal chemistry for constructing novel compounds with potent biological activity. The 8-bromo variant can be used in the synthesis of diverse analogs for pharmacological studies .
Heterogeneous Catalysis
In the field of heterogeneous catalysis, 8-bromo-1,2,3,4-tetrahydroisoquinoline is involved in the C(1)-functionalization with alkynes. This process is crucial for the development of various synthetic pathways in medicinal chemistry .
properties
IUPAC Name |
8-bromo-1,2,3,4-tetrahydroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-3,11H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWGHUZYXQPIKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90504986 |
Source
|
| Record name | 8-Bromo-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-1,2,3,4-tetrahydroisoquinoline | |
CAS RN |
75416-51-2 |
Source
|
| Record name | 8-Bromo-1,2,3,4-tetrahydroisoquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=75416-51-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Bromo-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90504986 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 8-bromo-1,2,3,4-tetrahydroisoquinoline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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